Cas no 64646-09-9 (Cyclopentanone, 3-(hydroxymethyl)-)

• Product Name: Cyclopentanone, 3-(hydroxymethyl)-
• CAS No: 64646-09-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD19441023
• CID: 1680347
• PubChem ID: 12347357
• Update Time: 2025-06-08

Cyclopentanone, 3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-(hydroxymethyl)-
• 3-(hydroxymethyl)cyclopentanone
• 3-(HYDROXYMETHYL)CYCLOPENTAN-1-ONE
• D79584
• DA-04040
• MFCD19441023
• SCHEMBL52699
• EN300-2990896
• ZUDJASYMJNCZKF-UHFFFAOYSA-N
• Cyclopentanone,3-(hydroxymethyl)-,(S)-
• BS-43373
• SY283158
• AKOS032948600
• CS-0315717
• 3-hydroxymethylcyclopentanone
• 64646-09-9

• MDL： MFCD19441023
• Inchi： 1S/C6H10O2/c7-4-5-1-2-6(8)3-5/h5,7H,1-4H2
• InChI Key： ZUDJASYMJNCZKF-UHFFFAOYSA-N
• SMILES： OCC1CC(CC1)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentanone, 3-(hydroxymethyl)-

Recent Advances in the Study of Cyclopentanone, 3-(hydroxymethyl)- (CAS: 64646-09-9) in Chemical Biology and Pharmaceutical Research

Cyclopentanone, 3-(hydroxymethyl)- (CAS: 64646-09-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its hydroxyl-functionalized cyclopentanone structure, serves as a key building block in the development of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the synthesis of novel therapeutic agents targeting inflammatory diseases, metabolic disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Cyclopentanone, 3-(hydroxymethyl)- in the synthesis of prostaglandin analogs, which are critical for developing anti-inflammatory drugs. The researchers demonstrated that the hydroxyl group at the 3-position of the cyclopentanone ring facilitates selective functionalization, enabling the creation of derivatives with enhanced biological activity and reduced side effects. This finding underscores the compound's potential as a scaffold for designing next-generation anti-inflammatory agents.

In addition to its pharmaceutical applications, Cyclopentanone, 3-(hydroxymethyl)- has been investigated for its role in chemical biology. A recent preprint on bioRxiv (2024) described its use as a probe for studying enzyme mechanisms, particularly those involving aldolases and ketoreductases. The study revealed that the compound's unique structural features allow it to act as a substrate mimic, providing insights into enzyme-substrate interactions and catalytic mechanisms. Such applications could pave the way for the development of enzyme inhibitors or activators with therapeutic potential.

Another notable advancement comes from a collaborative research effort between academic and industrial teams, as reported in ACS Chemical Biology (2023). The team utilized Cyclopentanone, 3-(hydroxymethyl)- as a precursor for synthesizing novel glycoconjugates, which showed promising activity against antibiotic-resistant bacterial strains. The study emphasized the compound's adaptability in modular synthesis, enabling rapid generation of diverse molecular libraries for high-throughput screening.

Despite these promising developments, challenges remain in optimizing the synthetic routes for Cyclopentanone, 3-(hydroxymethyl)- to improve yield and scalability. A 2024 review in Organic Process Research & Development discussed recent advances in catalytic asymmetric synthesis of the compound, highlighting greener methodologies that reduce reliance on hazardous reagents. These innovations are critical for ensuring the compound's viability in large-scale pharmaceutical production.

In conclusion, Cyclopentanone, 3-(hydroxymethyl)- (CAS: 64646-09-9) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies expanding its applications in drug discovery and enzyme mechanism studies. Future research directions may include further exploration of its derivatives for targeted therapies and the development of more sustainable synthetic protocols. The compound's versatility and bioactive potential make it a valuable asset in the quest for novel therapeutic solutions.